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Compound of Interest

Compound Name: Butyl diphenylphosphinite

Cat. No.: B082830 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Butyl diphenylphosphinite, with CAS number 13360-94-6, is an organophosphorus

compound belonging to the phosphinite class of chemicals. These compounds are

characterized by the general formula P(OR)R₂. While specific detailed experimental data and

applications for Butyl diphenylphosphinite are not extensively documented in publicly

available scientific literature, this guide provides a comprehensive overview of the known

properties of this compound, alongside general methodologies for the synthesis and reactions

of phosphinites. The potential applications of organophosphorus compounds in drug discovery

and development are also discussed to provide a contextual framework for researchers.

Chemical Properties and Data
Limited specific experimental data for Butyl diphenylphosphinite is available. The following

table summarizes its basic chemical properties.
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Property Value Source

CAS Number 13360-94-6

Molecular Formula C₁₆H₁₉OP [1]

Molecular Weight 258.30 g/mol

Predicted XlogP 4.3 [1]

Monoisotopic Mass 258.11734 Da [1]

Compound Name butoxy(diphenyl)phosphane [1]

Synthesis of Phosphinites: A General Protocol
While a specific, detailed experimental protocol for the synthesis of Butyl
diphenylphosphinite is not readily available, a general and widely used method for the

preparation of phosphinites is the alcoholysis of the corresponding organophosphinous

chloride.[2]

Reaction Scheme:

Cl-P(Ph)₂

CH₃(CH₂)₃O-P(Ph)₂CH₃(CH₂)₃OH

+ Base

+ HCl

Click to download full resolution via product page

Caption: General synthesis of Butyl diphenylphosphinite.

Experimental Workflow:
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Start

Combine Chlorodiphenylphosphine,
Butanol, and a Base (e.g., Triethylamine)

in an inert solvent (e.g., Toluene)

Stir at controlled temperature
(e.g., room temperature)

Filter to remove salt byproduct

Extract with an organic solvent

Dry the organic layer
(e.g., over MgSO₄)

Purify by distillation or chromatography

End

2 CH₃(CH₂)₃O-P(Ph)₂

2 CH₃(CH₂)₃O-P(=O)(Ph)₂

+ O₂
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. PubChemLite - Butyl diphenylphosphinite (C16H19OP) [pubchemlite.lcsb.uni.lu]

2. Phosphinite - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [In-depth Technical Guide: Butyl Diphenylphosphinite
(CAS 13360-94-6)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082830#butyl-diphenylphosphinite-cas-number-
13360-94-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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